Cas no 56615-19-1 (2-(Isothiazol-5-yl)propan-2-ol)

• Product Name: 2-(Isothiazol-5-yl)propan-2-ol
• CAS No: 56615-19-1
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 945641
• PubChem ID: 45158877
• Update Time: 2025-04-19

2-(Isothiazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Isothiazol-5-yl)propan-2-ol
• 2-(1,2-thiazol-5-yl)propan-2-ol
• 2-(5-Isothiazolyl)-2-propanol
• DB-291983
• DTXSID60669778
• 56615-19-1
• AKOS006309823

• Inchi： 1S/C6H9NOS/c1-6(2,8)5-3-4-7-9-5/h3-4,8H,1-2H3
• InChI Key： PVBOQOIEMYAQTF-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(C)(C)O

Computed Properties

• Exact Mass: 143.04000
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36000
• LogP: 1.37050